Cas no 33486-88-3 (Benzenamine,N-(1,1-dimethylethyl)-4-fluoro-)

• Product Name: Benzenamine,N-(1,1-dimethylethyl)-4-fluoro-
• CAS No: 33486-88-3
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 322348
• PubChem ID: 300988
• Update Time: 2025-04-19

Benzenamine,N-(1,1-dimethylethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-(1,1-dimethylethyl)-4-fluoro-
• N-tert-butyl-4-fluoroaniline
• AC1L6XG6
• N-(4-fluorophenyl)-tert-butylamine
• N-(tert-butyl)-4-fluoroaniline
• NSC176918
• N-t-Butyl-p-fluor-anilin
• N-tert.Butyl-p-fluoranilin
• p-Fluor-N-t-butylanilin
• p-fluoro-N-t-butylaniline
• SureCN1011188
• SCHEMBL1011188
• NSC-176918
• 33486-88-3
• DTXSID30306481

• Inchi： 1S/C10H14FN/c1-10(2,3)12-9-6-4-8(11)5-7-9/h4-7,12H,1-3H3
• InChI Key： MZNSNNMEDUMHEM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C)(C)C

Computed Properties

• Exact Mass: 167.11112
• Monoisotopic Mass: 167.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.027
• Boiling Point: 226.8°Cat760mmHg
• Flash Point: 91°C
• Refractive Index: 1.523
• PSA: 12.03